N-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]propanamide

• IUPAC Name: N-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C12H10F2N2OS/c1-2-11(17)16-12-15-10(6-18-12)8-4-3-7(13)5-9(8)14/h3-6H,2H2,1H3,(H,15,16,17)
• InChI Key: IXDFANHRXXHFFJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC(=CS1)C2=C(C=C(C=C2)F)F
• Molecular Formula: C12H10F2N2OS
• Molecular Weight: 268.28 g/mol

Description

N-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery. It is a small molecule that belongs to the class of thiazole compounds and has been found to exhibit potent biological activity against various diseases.

Mechanism of Action

The mechanism of action of N-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]propanamide involves the inhibition of specific biological targets, such as enzymes and receptors. It has been found to exhibit selective inhibition of specific targets, which makes it a promising candidate for drug development.
Biochemical and Physiological Effects:
N-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]propanamide has been found to exhibit various biochemical and physiological effects, depending on the specific target it inhibits. For example, it has been found to exhibit anti-inflammatory and anti-tumor activity by inhibiting specific enzymes involved in these processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]propanamide is its potent biological activity against various targets. This makes it a promising candidate for drug discovery. However, one of the limitations of this compound is its potential toxicity, which needs to be carefully evaluated before its use in clinical settings.

Future Directions

There are several future directions for the research on N-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]propanamide. One of the areas of interest is the development of more potent analogs of this compound that exhibit improved selectivity and efficacy against specific targets. Another area of interest is the evaluation of the potential toxicity of this compound and its analogs, which is essential for their safe use in clinical settings. Additionally, the development of new drug delivery systems for this compound and its analogs could also be an area of future research.

Synthesis Methods

The synthesis of N-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]propanamide involves the reaction of 2,4-difluoroaniline with thioamide in the presence of a suitable catalyst. The reaction proceeds under mild conditions and yields the desired product in good yield and purity.

Scientific Research Applications

N-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]propanamide has been extensively studied for its potential applications in drug discovery. It has been found to exhibit potent activity against various diseases, including cancer, inflammation, and infectious diseases.